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Compound of Interest

Compound Name: 2-Hydroxy-5-methyl-3-nitropyridine

Cat. No.: B188116 Get Quote

An In-depth Technical Guide to 2-Hydroxy-5-
methyl-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure, weight,

and physicochemical properties of 2-Hydroxy-5-methyl-3-nitropyridine. It is intended to serve

as a foundational resource for researchers and professionals engaged in chemical synthesis

and drug development. This document collates available data on its chemical identity,

properties, and synthetic methods. Due to a lack of specific experimental data in publicly

accessible literature, this guide outlines a general workflow for its synthesis and

characterization. No significant biological activity or involvement in specific signaling pathways

has been reported for this compound.

Chemical Identity and Molecular Structure
2-Hydroxy-5-methyl-3-nitropyridine, with the CAS Number 7464-14-4, is a substituted

pyridine derivative. Its IUPAC name is 5-methyl-3-nitro-1H-pyridin-2-one.[1] This nomenclature

indicates that the compound predominantly exists in the pyridin-2-one tautomeric form, which is

a common characteristic for 2-hydroxypyridines.
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The fundamental structure consists of a pyridine ring substituted with a hydroxyl group at the 2-

position, a methyl group at the 5-position, and a nitro group at the 3-position.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 5-methyl-3-nitro-1H-pyridin-2-one[1]

CAS Number 7464-14-4[1]

Molecular Formula C₆H₆N₂O₃[1]

SMILES String CC1=CC(=C(N=C1)O)--INVALID-LINK--[O-]

Synonyms
5-Methyl-3-nitro-2-pyridinol, 5-Methyl-3-nitro-

2(1H)-pyridone, 6-Hydroxy-5-nitro-3-picoline

Physicochemical Properties
2-Hydroxy-5-methyl-3-nitropyridine is typically a white to yellow or brown crystalline powder.

[2] Its solubility in water is limited.

Table 2: Physicochemical Data

Property Value Source

Molecular Weight 154.12 g/mol [1]

Appearance
White to yellow or brown

powder/crystal
[2]

Melting Point 179 °C (decomposes) [2]

Solubility Sparingly soluble in water

Note: Some variations in the melting point have been reported in the literature.
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While specific, detailed experimental protocols for the synthesis and analysis of 2-Hydroxy-5-
methyl-3-nitropyridine are not readily available in published literature, a general methodology

can be inferred from standard organic chemistry practices and related syntheses.

General Synthesis Workflow
The synthesis of substituted nitropyridines often involves the nitration of a corresponding

pyridine precursor. A plausible synthetic route for 2-Hydroxy-5-methyl-3-nitropyridine would

start with 2-hydroxy-5-methylpyridine.

Experimental Steps:

Nitration: The precursor, 2-hydroxy-5-methylpyridine, is dissolved in a suitable solvent,

typically a strong acid like sulfuric acid.

A nitrating agent, such as a mixture of nitric acid and sulfuric acid, is added dropwise to the

solution while maintaining a low temperature to control the reaction rate and prevent side

reactions.

The reaction mixture is stirred for a specified period to ensure complete nitration.

Work-up: The reaction is quenched by carefully pouring the mixture over ice.

The resulting precipitate, 2-Hydroxy-5-methyl-3-nitropyridine, is collected by filtration.

Purification: The crude product is purified by recrystallization from an appropriate solvent to

yield the final product.

Characterization Methods
The identity and purity of the synthesized compound would be confirmed using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra would be

recorded to confirm the chemical structure by analyzing the chemical shifts and coupling

constants of the protons and carbons.
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Infrared (IR) Spectroscopy: IR spectroscopy would be used to identify the characteristic

functional groups present in the molecule, such as the hydroxyl, nitro, and methyl groups, as

well as the pyridine ring vibrations.

Mass Spectrometry (MS): Mass spectrometry would be employed to determine the molecular

weight of the compound and to analyze its fragmentation pattern, further confirming its

structure.

Melting Point Analysis: The melting point of the purified product would be measured and

compared with literature values to assess its purity.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a logical workflow for the synthesis and characterization of 2-
Hydroxy-5-methyl-3-nitropyridine.
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Synthesis and Characterization Workflow for 2-Hydroxy-5-methyl-3-nitropyridine.

Biological Activity and Signaling Pathways
Currently, there is a lack of significant published data on the biological activity of 2-Hydroxy-5-
methyl-3-nitropyridine. While some sources suggest its potential use as an intermediate in

the synthesis of biologically active molecules, such as transglutaminase 2 (TG2) inhibitors,

direct evidence of its own biological function or its involvement in specific signaling pathways is

not available.[2] Further research is required to explore the pharmacological potential of this

compound.

Conclusion
2-Hydroxy-5-methyl-3-nitropyridine is a well-defined chemical entity with established

structural and basic physicochemical properties. While detailed experimental protocols and

biological activity data are scarce in the public domain, this guide provides a foundational

understanding of the compound and a logical approach to its synthesis and characterization.

This information can serve as a valuable starting point for researchers interested in exploring

the potential applications of this molecule in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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